Cas no 13089-48-0 (N-{1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxo-1,2-dihydropyrimidin-4-yl}benzamide)

• Product Name: N-{1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxo-1,2-dihydropyrimidin-4-yl}benzamide
• CAS No: 13089-48-0
• MF: C₁₆H₁₇N₃O₆
• MW: 347.322684049606
• MDL: MFCD01457402
• CID: 49029
• PubChem ID: 24859567
• Update Time: 2025-04-18

N-{1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxo-1,2-dihydropyrimidin-4-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-(3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)benzamide
• N-benzoyl cytidine
• N4-Benzoylcytidine
• N4-Benzoyl-D-cytidine
• 4N-Benzoyl Cytidine
• 5-BroMo-1-indanone
• Bz-rC
• N(sup 4)benzoylcytidine
• N[4]-Benzoylcytidine
• N4-Bz-rC
• N6-Benzoyl
• N-[1-[3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxopyrimidin-4-yl]benzamide
• N4-Bz-Cr
• NSC 242979
• Cytidine, N-benzoyl-
• N-BENZOYLCYTIDINE
• N-{1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxohydropyrimidin-4-yl}ben zamide
• N4-Benzoylcytidine;N-(1-(3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)benzamide
• NSC242979
• TimTec1_004198
• HMS1545O18
• N-{1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxo-1,2-dihydropyrimidin-4-yl}benzamide
• MFCD00010572
• AKOS015895282
• F12710
• J-700223
• N-[1-[(2R,3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxopyrimidin-4-yl]benzamide
• AMY3711
• 13089-48-0
• N-[1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxopyrimidin-4-yl]benzamide
• 1018812-31-1
• 4-n-benzoyl cytidine
• N-(1-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)benzamide
• AKOS015839054
• BNXBRFDWSPXODM-BPGGGUHBSA-N
• N-[1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-2-oxo-pyrimidin-4-yl]benzamide
• DTXSID201316254
• SCHEMBL565904
• N4-Benzoylcytidine, 99%
• CS-0008585
• CS-15645
• N4-Benzoyl-L-cytidine

• MDL： MFCD01457402
• Inchi： 1S/C16H17N3O6/c20-8-10-12(21)13(22)15(25-10)19-7-6-11(18-16(19)24)17-14(23)9-4-2-1-3-5-9/h1-7,10,12-13,15,20-22H,8H2,(H,17,18,23,24)/t10-,12-,13-,15-/m1/s1
• InChI Key： BNXBRFDWSPXODM-BPGGGUHBSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(N=C(C=C1)NC(C1C=CC=CC=1)=O)=O)O)O

Computed Properties

• Exact Mass: 347.11200
• Monoisotopic Mass: 347.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.3
• Topological Polar Surface Area: 132

Experimental Properties

• Color/Form: Powder
• Density: 1.5900
• Melting Point: 240°C(dec.)(lit.)
• Refractive Index: 46 ° (C=1, DMSO)
• Solubility: Soluble in 1N NaOH at 10mg/ml. Also soluble in methanol or DMSO
• PSA: 133.91000
• LogP: -0.81990
• Optical Activity: [α]27/D +55°, c = 0.1 in methanol
• Solubility: Not determined

N-{1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxo-1,2-dihydropyrimidin-4-yl}benzamide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters